93-70-9

2'-Chloroacetoacetanilide

In Stock

• CAS RN:
• 93-70-9

• Formula:
• C10H10ClNO2

• InChI:
• InChI=1S/C10H10ClNO2/c1-7(13)6-10(14)12-9-5-3-2-4-8(9)11/h2-5H,6H2,1H3,(H,12,14)

• InChIKey:
• BFVHBHKMLIBQNN-UHFFFAOYSA-N

• 2'-Chloroacetoacetanilide is a useful research compound. Its molecular formula is C10H10ClNO2 and its molecular weight is 211.64 g/mol. The purity is usually 95%.

4-Bromo-2,6-dimethylpyridine

In Stock

• CAS RN:
• 5093-70-9

• Formula:
• C7H8BrN

• InChI:
• InChI=1S/C7H8BrN/c1-5-3-7(8)4-6(2)9-5/h3-4H,1-2H3

• InChIKey:
• VTRFAYHJKSKHGY-UHFFFAOYSA-N

• 4-Bromo-2,6-dimethylpyridine, also known as 4-Bromo-2,6-dimethylpyridine, is a useful research compound. Its molecular formula is C7H8BrN and its molecular weight is 186.05 g/mol. The purity is usually 95%.

2-Bromo-1,3-difluoro-5-(4-propylcyclohexyl)benzene

• CAS RN:
• 848093-70-9

• Formula:
• C15H19BrF2

• InChI:
• InChI=1S/C15H19BrF2/c1-2-3-10-4-6-11(7-5-10)12-8-13(17)15(16)14(18)9-12/h8-11H,2-7H2,1H3

• InChIKey:
• RXOOCEGTTVEKNA-UHFFFAOYSA-N

• 2-Bromo-1,3-difluoro-5-(4-propylcyclohexyl)benzene is a useful research compound. Its molecular formula is C15H19BrF2 and its molecular weight is 317.21 g/mol. The purity is usually 95%.

Cyclopentyl 3-(piperidinomethyl)phenyl ketone

In Stock

• CAS RN:
• 898793-70-9

• Formula:
• C18H25NO

• InChI:
• InChI=1S/C18H25NO/c20-18(16-8-2-3-9-16)17-10-6-7-15(13-17)14-19-11-4-1-5-12-19/h6-7,10,13,16H,1-5,8-9,11-12,14H2

• InChIKey:
• DDBFOLNWQQHJQR-UHFFFAOYSA-N

• Cyclopentyl 3-(piperidinomethyl)phenyl ketone is a useful research compound. Its molecular formula is C18H25NO and its molecular weight is 271.4 g/mol. The purity is usually 95%.

2,2-dimethyl-4-(3-fluorophenyl)-5-{4-(methylsulfinyl)phenyl}-3(2H)-furanone

In Stock

• CAS RN:
• 301693-70-9

• Formula:
• C19H17FO3S

• InChI:
• InChI=1S/C19H17FO3S/c1-19(2)18(21)16(13-5-4-6-14(20)11-13)17(23-19)12-7-9-15(10-8-12)24(3)22/h4-11H,1-3H3

• InChIKey:
• HTGQQMHYRFTDJD-UHFFFAOYSA-N

• 2,2-dimethyl-4-(3-fluorophenyl)-5-{4-(methylsulfinyl)phenyl}-3(2H)-furanone is a useful research compound. Its molecular formula is C19H17FO3S and its molecular weight is 344.4 g/mol. The purity is usually 95%.

BDP R6G NHS ester

Usually In Stock

• CAS RN:
• 335193-70-9

• Formula:
• C22H18BF2N3O4

• InChI:
• InChI=1S/C22H18BF2N3O4/c24-23(25)26-16(9-13-22(31)32-28-20(29)11-12-21(28)30)6-7-17(26)14-18-8-10-19(27(18)23)15-4-2-1-3-5-15/h1-8,10,14H,9,11-13H2

• InChIKey:
• AAMQZFYOSUWKRX-UHFFFAOYSA-N

• BDP R6G NHS ester is an amine-reactive borondipyrromethene dye (an analog of BODIPY® R6G NHS ester) that has absorption and emission spectra similar to R6G. BDP R6G is a bright and photostable dye that exhibits long living fluorescence that has little pH dependence. Due to the long fluorescence lifetime, this dye is useful for fluorescence polarization assays, and for two-photon experiments.

1-[4-(Hydroxymethyl)piperidin-1-yl]-3,3-dimethylbutan-2-one

• CAS RN:
• 1247193-70-9

• Formula:
• C12H23NO2

• InChI:
• InChI=1S/C12H23NO2/c1-12(2,3)11(15)8-13-6-4-10(9-14)5-7-13/h10,14H,4-9H2,1-3H3

• InChIKey:
• DRHWLHUWGNBEAU-UHFFFAOYSA-N

• 1-[4-(Hydroxymethyl)piperidin-1-yl]-3,3-dimethylbutan-2-one is a useful research compound. Its molecular formula is C12H23NO2 and its molecular weight is 213.32 g/mol. The purity is usually 95%.

1,2,3-Trifluoro-5-(trichloromethoxy)benzene

In Stock

• CAS RN:
• 1404193-70-9

• Formula:
• C7H2Cl3F3O

• InChI:
• InChI=1S/C7H2Cl3F3O/c8-7(9,10)14-3-1-4(11)6(13)5(12)2-3/h1-2H

• InChIKey:
• AEHLFPPQRYTXDJ-UHFFFAOYSA-N

• 1,2,3-Trifluoro-5-(trichloromethoxy)benzene is a useful research compound. Its molecular formula is C7H2Cl3F3O and its molecular weight is 265.4 g/mol. The purity is usually 95%.

2-[(2-hydroxy-3-{3-[(1E)-(hydroxyimino)methyl]-1H-indol-1-yl}propyl)amino]propanoic acid

In Stock

• CAS RN:
• 1103993-70-9

• Formula:
• C15H19N3O4

• InChI:
• InChI=1S/C15H19N3O4/c1-10(15(20)21)16-7-12(19)9-18-8-11(6-17-22)13-4-2-3-5-14(13)18/h2-6,8,10,12,16,19,22H,7,9H2,1H3,(H,20,21)/b17-6+

• InChIKey:
• QMEZFEOMBBILAR-UBKPWBPPSA-N

• 2-[(2-hydroxy-3-{3-[(1E)-(hydroxyimino)methyl]-1H-indol-1-yl}propyl)amino]propanoic acid is a useful research compound. Its molecular formula is C15H19N3O4 and its molecular weight is 305.33 g/mol. The purity is usually 95%.

2-Methyl-2-pyridin-2-ylbutan-1-amine

In Stock

• CAS RN:
• 1501793-70-9

• Formula:
• C10H16N2

• InChI:
• InChI=1S/C10H16N2/c1-3-10(2,8-11)9-6-4-5-7-12-9/h4-7H,3,8,11H2,1-2H3

• InChIKey:
• VSANYTRRFRWQMA-UHFFFAOYSA-N

• 2-Methyl-2-pyridin-2-ylbutan-1-amine is a useful research compound. Its molecular formula is C10H16N2 and its molecular weight is 164.252. The purity is usually 95%.

2-methoxy-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)acetamide

In Stock

• CAS RN:
• 1797093-70-9

• Formula:
• C10H13N3O3S

• InChI:
• InChI=1S/C10H13N3O3S/c1-16-5-7(14)13-10-12-6-3-2-4-11-9(15)8(6)17-10/h2-5H2,1H3,(H,11,15)(H,12,13,14)

• InChIKey:
• HKKWSRKFRPRWLW-UHFFFAOYSA-N

• 2-methoxy-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)acetamide is a useful research compound. Its molecular formula is C10H13N3O3S and its molecular weight is 255.29. The purity is usually 95%.

(4-((4-Fluorophenyl)sulfonyl)piperidin-1-yl)(furan-2-yl)methanone

In Stock

• CAS RN:
• 1797893-70-9

• Formula:
• C16H16FNO4S

• InChI:
• InChI=1S/C16H16FNO4S/c17-12-3-5-13(6-4-12)23(20,21)14-7-9-18(10-8-14)16(19)15-2-1-11-22-15/h1-6,11,14H,7-10H2

• InChIKey:
• USGCWCRKBAVXDH-UHFFFAOYSA-N

• (4-((4-Fluorophenyl)sulfonyl)piperidin-1-yl)(furan-2-yl)methanone is a useful research compound. Its molecular formula is C16H16FNO4S and its molecular weight is 337.37. The purity is usually 95%.

benzyl 5-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-1-carboxylate

In Stock

• CAS RN:
• 1904593-70-9

• Formula:
• C18H17NO3

• InChI:
• InChI=1S/C18H17NO3/c20-17-11-6-12-19(16-10-5-4-9-15(16)17)18(21)22-13-14-7-2-1-3-8-14/h1-5,7-10H,6,11-13H2

• InChIKey:
• CJASUXANQFOZOL-UHFFFAOYSA-N

• Benzyl 5-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-1-carboxylate is a useful research compound. Its molecular formula is C18H17NO3 and its molecular weight is 295.338. The purity is usually 95%.

[1-(4-Fluorophenyl)cyclopropyl]-[3-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379993-70-9

• Formula:
• C22H25FN2O2

• InChI:
• InChI=1S/C22H25FN2O2/c1-16-13-20(8-11-24-16)27-15-17-3-2-12-25(14-17)21(26)22(9-10-22)18-4-6-19(23)7-5-18/h4-8,11,13,17H,2-3,9-10,12,14-15H2,1H3

• InChIKey:
• IBPRRGGFCQAPMQ-UHFFFAOYSA-N

• [1-(4-Fluorophenyl)cyclopropyl]-[3-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C22H25FN2O2 and its molecular weight is 368.452. The purity is usually 95%.

(3R)-3-Ethyl-4-(5-fluorosulfonyloxypyridine-3-carbonyl)morpholine

Usually In Stock

• CAS RN:
• 2418593-70-9

• Formula:
• C12H15FN2O5S

• InChI:
• InChI=1S/C12H15FN2O5S/c1-2-10-8-19-4-3-15(10)12(16)9-5-11(7-14-6-9)20-21(13,17)18/h5-7,10H,2-4,8H2,1H3/t10-/m1/s1

• InChIKey:
• CABVWWAJCGAPQR-SNVBAGLBSA-N

• (3R)-3-Ethyl-4-(5-fluorosulfonyloxypyridine-3-carbonyl)morpholine is a useful research compound. Its molecular formula is C12H15FN2O5S and its molecular weight is 318.32. The purity is usually 95%.

2-(2,6-Dibromo-4-nitrophenoxy)acetonitrile

In Stock

• CAS RN:
• 1221793-70-9

• Formula:
• C8H4Br2N2O3

• InChI:
• InChI=1S/C8H4Br2N2O3/c9-6-3-5(12(13)14)4-7(10)8(6)15-2-1-11/h3-4H,2H2

• InChIKey:
• KNKHMLWAWGGBHX-UHFFFAOYSA-N

• 2-(2,6-Dibromo-4-nitrophenoxy)acetonitrile, also known as 2-(2,6-Dibromo-4-nitrophenoxy)acetonitrile, is a useful research compound. Its molecular formula is C8H4Br2N2O3 and its molecular weight is 335.939. The purity is usually 95%.

Dasatinib-d8

In Stock

• CAS RN:
• 1132093-70-9

• Formula:
• C22H26ClN7O2S

• InChI:
• InChI=1S/C22H26ClN7O2S/c1-14-4-3-5-16(23)20(14)28-21(32)17-13-24-22(33-17)27-18-12-19(26-15(2)25-18)30-8-6-29(7-9-30)10-11-31/h3-5,12-13,31H,6-11H2,1-2H3,(H,28,32)(H,24,25,26,27)/i6D2,7D2,8D2,9D2

• InChIKey:
• ZBNZXTGUTAYRHI-COMRDEPKSA-N

• Dasatinib-d8 is intended for use as an internal standard for the quantification of dasatinib by GC- or LC-MS. Dasatinib is a potent inhibitor of the non-receptor tyrosine kinases Abl and Src as well as other members of the Src family. It is effective at sub-nanomolar concentrations, inhibiting Src, Abl, and Lck with IC50 values of 0.05, 0.5, and 0.4 nM, respectively. At nanomolar concentrations, dasatinib also blocks the activity of several other receptor and non-receptor tyrosine kinases, plus drug-resistant mutants. Because of these activities, dasatinib has potential therapeutic value in diseases characterized by elevated levels of these kinases, including some forms of cancer and fibrotic disease.
  Dasatinib-d8 contains eight deuterium atoms at the 2, 2’, 3, 3’, 5, 5’, 6 and 6’ positions. It is intended for use as an internal standard for the quantification of d...